methyl 3-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-5-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to methyl 3-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-5-nitrobenzoate involves complex chemical processes. For example, Fotie et al. (2014) synthesized methyl 3,4,5-trimethoxybenzoate derivatives using X-ray single crystal diffraction. This process involves crystallization in the monoclinic crystal system and the formation of three-dimensional crystal packing structures through van der Waals forces and weak directional hydrogen bonds (Fotie et al., 2014). Similarly, Nguyen et al. (2016) presented a synthesis involving an auto-catalyzed redox cascade starting from o-halonitrobenzenes and tetrahydroisoquinolines, highlighting the multifaceted roles of tetrahydroisoquinoline as a building block, base, and hydride donor (Nguyen et al., 2016).
Molecular Structure Analysis
The molecular structure of compounds related to methyl 3-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-5-nitrobenzoate is determined through techniques like X-ray crystallography. Gotoh et al. (2015) elucidated the structures of isoquinoline compounds using X-ray crystallography at 190 K, revealing short hydrogen bonds between carboxy O atoms and base N atoms in the structures (Gotoh et al., 2015).
Chemical Reactions and Properties
The chemical reactions and properties of similar compounds involve various interactions and transformations. For instance, the study by Portilla et al. (2007) on isomeric reaction products shows complex sheets and chains formed by hydrogen bonds, indicating the polarized molecular-electronic structure and the role of hydrogen bonds in the chemical behavior of these compounds (Portilla et al., 2007).
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-5-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O5/c1-25-18(22)15-8-14(9-16(10-15)20(23)24)17(21)19-7-6-12-4-2-3-5-13(12)11-19/h2-5,8-10H,6-7,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJGHVXMGXNTTIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C(=O)N2CCC3=CC=CC=C3C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 3-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-5-nitrobenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.